Cas no 2694744-36-8 (3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride)

• Product Name: 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride
• CAS No: 2694744-36-8
• MF: C₂₀H₂₂Cl₂N₄O
• MW: 405.320882320404
• MDL: MFCD34475458
• CID: 5627961
• PubChem ID: 165949804
• Update Time: 2025-05-20

3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28336200
• 2694744-36-8
• 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-5-yl]ethynyl}-N,N-dimethylbenzamide dihydrochloride
• 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride

• MDL： MFCD34475458
• Inchi： 1S/C20H20N4O.2ClH/c1-24(2)20(25)16-5-3-4-14(12-16)6-7-15-8-9-17-18(13-15)23-19(22-17)10-11-21;;/h3-5,8-9,12-13H,10-11,21H2,1-2H3,(H,22,23);2*1H
• InChI Key： BFYCIADIIHHXOJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC=C(C#CC2C=CC3=C(C=2)NC(CCN)=N3)C=1)N(C)C

Computed Properties

• Exact Mass: 404.1170667g/mol
• Monoisotopic Mass: 404.1170667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75Ų

Additional information on 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride

Introduction to 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride (CAS No. 2694744-36-8) in Modern Chemical and Biomedical Research

The compound 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride, identified by the CAS number 2694744-36-8, represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmacological and therapeutic contexts. The presence of a benzamide core linked to a benzodiazole derivative via an ethynyl bridge introduces unique biochemical properties that make it a subject of intense study.

In recent years, the exploration of heterocyclic compounds has been pivotal in the development of novel pharmaceutical agents. The benzodiazole moiety, known for its anxiolytic and sedative properties, has been extensively modified to enhance its pharmacological efficacy and reduce side effects. The incorporation of an ethynyl group into the structure of 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride not only modifies its electronic properties but also opens up possibilities for further functionalization, making it a versatile scaffold for drug design.

The N,N-dimethylation of the benzamide group enhances the lipophilicity of the compound, which is a critical factor in drug absorption and distribution within the body. This modification is particularly relevant in the context of central nervous system (CNS) drugs, where optimal blood-brain barrier penetration is essential. The dihydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biomedical applications such as in vitro assays and preclinical studies.

Recent studies have highlighted the importance of benzodiazole derivatives in the treatment of neurological disorders. The structural modification of these compounds can lead to improved selectivity and reduced dependence risks associated with traditional benzodiazepines. The ethynyl linkage in 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride provides a site for further chemical modifications, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most promising applications of this compound is in the development of novel anxiolytics with improved safety profiles. Traditional benzodiazepines are effective in managing anxiety disorders but are often associated with side effects such as drowsiness, cognitive impairment, and dependency. The structural features of 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride suggest that it may offer a more balanced therapeutic window by modulating specific binding interactions at benzodiaz receptor sites.

Moreover, the compound's potential role in neuroprotection has been explored in preliminary research. Benzodiazole derivatives have shown neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique structural motifs present in 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride may enable it to interact with pathological pathways involved in these conditions, offering new therapeutic strategies.

In conclusion, 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-5-ylethynyl}-N,N-dimethylbenzamide dihydrochloride (CAS No. 2694744-36-8) represents a promising candidate for further biomedical research. Its complex structure and unique functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various neurological and psychiatric disorders.